An In-depth Technical Guide on (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine (CAS Number: 869942-80-3)
An In-depth Technical Guide on (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine (CAS Number: 869942-80-3)
A Navigational Chart for Researchers and Drug Development Professionals
Abstract
(3-Ethoxypropyl)(pyridin-3-ylmethyl)amine, a secondary amine featuring both a pyridine and an ethoxypropyl moiety, represents a scaffold of significant interest in medicinal chemistry. The pyridine ring is a well-established pharmacophore present in numerous approved drugs, valued for its ability to engage in hydrogen bonding and its bioisosteric relationship with benzene. The incorporation of a flexible, ether-containing side chain introduces unique physicochemical properties that can influence solubility, metabolic stability, and target engagement. This technical guide provides a comprehensive overview of this compound, from its rational synthesis and detailed characterization to its potential applications in drug discovery. A proposed synthetic route via reductive amination is detailed, alongside a complete analytical workflow for structural verification. Furthermore, based on the established biological activities of related pyridine derivatives, this document outlines a strategic approach to screening for potential therapeutic applications, including anticancer and antimicrobial activities.
Introduction: The Scientific Rationale
The pyridine nucleus is a cornerstone in the design of biologically active molecules, with its derivatives exhibiting a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, a crucial interaction for binding to many biological targets. The structural motif of a pyridin-3-ylmethylamine, in particular, has been explored for its potential to interact with various receptors and enzymes.
The ethoxypropyl side chain of (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine introduces several key features. The ether linkage can enhance metabolic stability compared to more labile functional groups. The overall lipophilicity and polarity of the molecule are influenced by this chain, which can have profound effects on its absorption, distribution, metabolism, and excretion (ADME) profile. This strategic combination of a proven pharmacophore with a modulating side chain makes (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine a compelling candidate for further investigation in drug discovery programs.
Synthesis and Characterization
Proposed Synthetic Pathway: Reductive Amination
The synthesis involves the initial formation of an imine intermediate from the reaction of the aldehyde and the primary amine, which is then reduced in situ to the desired secondary amine.
Figure 1: Proposed synthesis of (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine.
Detailed Experimental Protocol
Materials:
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3-Pyridinecarboxaldehyde
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3-Ethoxypropan-1-amine
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Sodium triacetoxyborohydride (NaBH(OAc)₃)
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Dichloromethane (DCM), anhydrous
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Acetic acid (glacial)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine
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Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography
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Ethyl acetate/Hexanes solvent system
Procedure:
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Reaction Setup: To a solution of 3-pyridinecarboxaldehyde (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add 3-ethoxypropan-1-amine (1.1 eq).
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Imine Formation: Add a catalytic amount of glacial acetic acid (0.1 eq) and stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
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Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.
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Reaction Progression: Allow the reaction to warm to room temperature and stir for an additional 12-16 hours. Monitor the reaction for the disappearance of the imine intermediate by TLC.
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Workup: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Separate the organic layer, and extract the aqueous layer with DCM (3 x). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
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Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable gradient of ethyl acetate in hexanes to yield (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine as a pure compound.
Characterization
A comprehensive characterization is essential to confirm the identity and purity of the synthesized compound.
Table 1: Analytical Characterization Data
| Analysis | Expected Results |
| ¹H NMR | Signals corresponding to the pyridine ring protons, the methylene protons adjacent to the nitrogen and oxygen atoms, the ethoxy group protons, and the propyl chain protons. The integration of these signals should be consistent with the molecular structure. |
| ¹³C NMR | Resonances for all unique carbon atoms in the molecule, including the aromatic carbons of the pyridine ring and the aliphatic carbons of the ethoxypropyl chain. |
| Mass Spec (ESI-MS) | A molecular ion peak corresponding to the calculated mass of the protonated molecule [M+H]⁺. |
| FT-IR | Characteristic absorption bands for N-H stretching (secondary amine), C-N stretching, C-O-C stretching (ether), and aromatic C-H and C=C stretching of the pyridine ring. |
| Purity (HPLC) | A single major peak indicating high purity (ideally >95%). |
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subgraph "cluster_Analysis" { label = "Structural & Purity Analysis"; "H_NMR" [label="¹H NMR"]; "C_NMR" [label="¹³C NMR"]; "MS" [label="Mass Spectrometry"]; "FTIR" [label="FT-IR"]; "HPLC" [label="HPLC"]; }
"Synthesis" -> "Purification"; "Purification" -> "H_NMR"; "Purification" -> "C_NMR"; "Purification" -> "MS"; "Purification" -> "FTIR"; "Purification" -> "HPLC"; }
Figure 2: Workflow for synthesis and characterization.
Potential Applications in Drug Development
While no specific biological activity has been reported for (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine, the structural motifs present suggest several promising avenues for investigation. Pyridine derivatives are known to exhibit a wide range of biological activities.
Anticancer Activity
Numerous pyridine-containing compounds have demonstrated significant cytotoxic effects against various cancer cell lines.[4] The pyridine ring can mimic the binding of endogenous ligands to the active sites of kinases and other enzymes that are often dysregulated in cancer.
Proposed Screening Protocol: MTT Assay [5][6]
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Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) and a non-cancerous cell line (e.g., HEK293) for counter-screening.
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Cell Seeding: Seed cells in 96-well plates at an appropriate density and allow them to adhere overnight.
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Compound Treatment: Treat the cells with a serial dilution of (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine for 48 or 72 hours.
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MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan crystals by viable cells.
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Solubilization and Measurement: Solubilize the formazan crystals and measure the absorbance at 570 nm.
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Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which represents the concentration of the compound that inhibits cell growth by 50%.
Antimicrobial Activity
The pyridine scaffold is also a key component of many antimicrobial agents.[7] These compounds can act through various mechanisms, including the inhibition of essential bacterial enzymes or disruption of the cell membrane.
Proposed Screening Protocol: Broth Microdilution Assay [8]
-
Microorganisms: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).
-
Inoculum Preparation: Prepare a standardized inoculum of each microorganism.
-
Compound Dilution: Prepare serial dilutions of the test compound in a suitable broth medium in a 96-well plate.
-
Inoculation: Add the microbial inoculum to each well.
-
Incubation: Incubate the plates under appropriate conditions for microbial growth.
-
MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible microbial growth.
Figure 3: Proposed biological screening strategy.
Conclusion and Future Directions
(3-Ethoxypropyl)(pyridin-3-ylmethyl)amine is a synthetically accessible molecule with a chemical structure that suggests a high potential for biological activity. This technical guide has provided a plausible and detailed synthetic route, a comprehensive characterization plan, and a logical strategy for its initial biological evaluation. The proposed research will serve as a critical first step in elucidating the therapeutic potential of this compound. Future work should focus on the synthesis and screening of a library of analogs to establish structure-activity relationships (SAR). Positive hits from the initial screens would warrant further investigation into their mechanism of action and in vivo efficacy. The exploration of compounds like (3-Ethoxypropyl)(pyridin-3-ylmethyl)amine is vital for the continued discovery of novel therapeutic agents to address unmet medical needs.
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